Cas no 1807101-92-3 (2,5-Bis(trifluoromethyl)-4-chlorobenzylamine)

• Product Name: 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine
• CAS No: 1807101-92-3
• MF: C₉H₆ClF₆N
• MW: 277.594062328339
• CID: 4790934
• Update Time: 2025-07-02

2,5-Bis(trifluoromethyl)-4-chlorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine

• Inchi： 1S/C9H6ClF6N/c10-7-2-5(8(11,12)13)4(3-17)1-6(7)9(14,15)16/h1-2H,3,17H2
• InChI Key： JKNQPAPGKBDYHA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(CN)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine

Introduction to 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine (CAS No. 1807101-92-3)

2,5-Bis(trifluoromethyl)-4-chlorobenzylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1807101-92-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of amines and features a benzylamine core substituted with two trifluoromethyl groups at the 2- and 5-positions, along with a chlorine atom at the 4-position. The unique structural attributes of this molecule contribute to its potential utility in synthesizing novel bioactive agents.

The presence of multiple fluorine atoms in the trifluoromethyl groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Specifically, the electron-withdrawing nature of these fluorine atoms can modulate the electronic properties of the aromatic ring, influencing its reactivity and interactions with biological targets. This feature is particularly relevant in medicinal chemistry, where subtle structural modifications can significantly alter pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various therapeutic pathways. The 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine structure provides a versatile scaffold for designing compounds that interact with enzymes or receptors involved in metabolic disorders, cancer, and inflammatory diseases. For instance, studies have demonstrated that benzylamine derivatives can serve as precursors for kinase inhibitors, which are critical in oncology research. The introduction of fluorine atoms into these derivatives often enhances their binding affinity and selectivity.

One notable application of 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine is in the synthesis of potent antimicrobial agents. The combination of chlorine and trifluoromethyl substituents can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Recent research has highlighted the efficacy of fluorinated aromatic amines in combating multidrug-resistant bacteria, underscoring the importance of compounds like this in addressing global health challenges.

The agrochemical industry has also explored the potential of 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine as a precursor for developing novel pesticides and herbicides. The structural features of this compound contribute to its ability to inhibit key enzymes involved in plant growth regulation or pest metabolism. By leveraging its chemical properties, researchers aim to create more effective and environmentally sustainable solutions for agricultural applications.

From a synthetic chemistry perspective, 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine serves as an important intermediate in multi-step organic transformations. Its reactivity allows for further functionalization via nucleophilic substitution reactions, cross-coupling reactions, or palladium-catalyzed transformations. These synthetic pathways enable chemists to construct complex molecular architectures necessary for drug discovery efforts.

The pharmacological activity of 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine has been investigated in various preclinical models. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes by competing with natural substrates or altering enzyme conformation. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential. In vitro assays have shown promising results in terms of binding affinity to target proteins, which is a crucial step in evaluating a compound's drug-likeness.

The safety profile of 2,5-Bis(trifluoromethyl)-4-chlorobenzylamine is another critical aspect that requires thorough evaluation. While preliminary toxicity studies have not revealed significant adverse effects at moderate doses, comprehensive toxicological assessments are necessary before considering its use in clinical trials. These studies will help determine appropriate dosing regimens and identify any potential risks associated with long-term exposure.

In conclusion,2,5-Bis(trifluoromethyl)-4-chlorobenzylamine (CAS No. 1807101-92-3) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities,2,5-Bis(trifluoromethyl)-4-chlorobenzylamine is poised to play an important role in advancing drug discovery efforts worldwide.